Cas no 2034232-58-9 (1-(4-chlorophenyl)methyl-3-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}urea)

• Product Name: 1-(4-chlorophenyl)methyl-3-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}urea
• CAS No: 2034232-58-9
• MF: C₁₆H₂₀ClN₃O₄
• MW: 353.800703048706
• CID: 6082085
• PubChem ID: 122162824
• Update Time: 2025-05-19

1-(4-chlorophenyl)methyl-3-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}urea
• 2034232-58-9
• AKOS032464053
• 1-(4-chlorobenzyl)-3-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)urea
• F6573-4498
• 1-[(4-chlorophenyl)methyl]-3-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}urea
• 1-[(4-chlorophenyl)methyl]-3-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]urea

• Inchi： 1S/C16H20ClN3O4/c17-13-3-1-12(2-4-13)11-19-16(23)18-7-9-24-10-8-20-14(21)5-6-15(20)22/h1-4H,5-11H2,(H2,18,19,23)
• InChI Key： DWDALNXYMMNLQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCCOCCN1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 353.1142338g/mol
• Monoisotopic Mass: 353.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.7Ų

Additional information on 1-(4-chlorophenyl)methyl-3-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}urea

Introduction to 1-(4-chlorophenyl)methyl-3-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}urea (CAS No. 2034232-58-9)

The compound 1-(4-chlorophenyl)methyl-3-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}urea, identified by its CAS number 2034232-58-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a chlorophenyl moiety and a dioxopyrrolidinyl substituent, suggests a high degree of chemical complexity that may contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of urea derivatives in the design of novel therapeutic agents. The structural motif of 1-(4-chlorophenyl)methyl-3-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}urea incorporates a urea core, which is well-known for its ability to form hydrogen bonds and interact with biological targets. This feature has been exploited in the development of various bioactive molecules, including kinase inhibitors and antimicrobial agents. The specific arrangement of atoms in this compound may enable it to engage with biological receptors in a manner that is distinct from conventional scaffolds.

The dioxopyrrolidinyl group is another critical feature of this molecule. This structural unit has been identified as a promising pharmacophore in several drug candidates, particularly those targeting neurological and inflammatory disorders. The dioxopyrrolidine scaffold is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of small-molecule drugs. In the context of 1-(4-chlorophenyl)methyl-3-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}urea, this moiety may contribute to its potential therapeutic efficacy by interacting with specific biological pathways.

Moreover, the 4-chlorophenyl substituent adds another layer of complexity to the compound's structure. Chlorophenyl groups are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. The electron-withdrawing nature of the chlorine atom can influence the electronic properties of the molecule, potentially affecting its interactions with biological targets. This feature makes 1-(4-chlorophenyl)methyl-3-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}urea an intriguing candidate for further exploration in medicinal chemistry.

In light of these structural features, researchers have been investigating the potential applications of this compound in various therapeutic areas. Preliminary studies suggest that it may exhibit activity against several disease-related targets, including enzymes involved in cancer progression and inflammatory responses. The combination of a chlorophenyl group and a dioxopyrrolidinyl moiety within the same molecule could lead to novel mechanisms of action that are not observed with existing drugs.

The synthesis of 1-(4-chlorophenyl)methyl-3-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}urea presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing precision and efficiency. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to achieve high yields and purity levels. These advancements are crucial for enabling further pharmacological evaluation and optimization.

One area where this compound shows promise is in the treatment of neurological disorders. The dioxopyrrolidine scaffold has been shown to interact with neurotransmitter systems, suggesting potential applications in conditions such as depression and epilepsy. Additionally, the urea moiety may contribute to its ability to cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) drug development. Further research is needed to fully elucidate its pharmacological profile and potential therapeutic benefits.

Another area of interest is the use of 1-(4-chlorophenyl)methyl-3-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}urea as an intermediate in the synthesis of more complex drug candidates. Its structural features make it a versatile building block that can be modified to explore different pharmacological profiles. By incorporating variations into its core structure, researchers can generate libraries of compounds with tailored properties for specific therapeutic applications.

The compound's potential also extends to anti-inflammatory therapies. Inflammatory processes are implicated in numerous diseases, including autoimmune disorders and chronic pain conditions. The ability of this molecule to modulate enzyme activity and receptor binding suggests that it may interfere with key pathways involved in inflammation. Targeting these pathways could lead to novel treatments that offer improved efficacy and reduced side effects compared to existing anti-inflammatory drugs.

In conclusion,1-(4-chlorophenyl)methyl-3-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}urea (CAS No. 2034232-58-9) represents a promising candidate for further exploration in pharmaceutical research. Its complex structure, featuring functional groups such as chlorophenyl, dioxopyrrolidinyl, and urea, positions it as a versatile tool for drug discovery and development. Ongoing studies aim to uncover its full pharmacological potential across various therapeutic areas, including neurological disorders, inflammation, and cancer treatment.